Cas no 2227891-93-0 (rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenol)

• Product Name: rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenol
• CAS No: 2227891-93-0
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6269817
• PubChem ID: 165691140
• Update Time: 2025-06-03

rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenol
• 2227891-93-0
• EN300-1981375
• rac-4-[(1R,2R)-2-(aminomethyl)cyclopropyl]-2-chlorophenol

• Inchi： 1S/C10H12ClNO/c11-9-4-6(1-2-10(9)13)8-3-7(8)5-12/h1-2,4,7-8,13H,3,5,12H2/t7-,8-/m0/s1
• InChI Key： DLSNVEBSUXFGNY-YUMQZZPRSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@@H]1C[C@H]1CN)O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenol

Research Brief on rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenol (CAS: 2227891-93-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenol (CAS: 2227891-93-0) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and potential clinical applications, providing a comprehensive overview for professionals in the field.

The compound, characterized by its unique cyclopropyl and chlorophenol moieties, has garnered attention due to its potential as a modulator of biological targets involved in neurological and inflammatory disorders. Recent studies have focused on optimizing its synthetic pathways to enhance yield and purity, with notable progress in stereoselective synthesis techniques that improve the production of the desired (1R,2R)-isomer.

Pharmacological evaluations have demonstrated that rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenol exhibits high affinity for specific neurotransmitter receptors, particularly those implicated in pain modulation and neuroprotection. In vitro and in vivo studies suggest its efficacy in reducing neuroinflammation and oxidative stress, positioning it as a candidate for treating conditions such as chronic pain and neurodegenerative diseases.

Mechanistic insights reveal that the compound's activity is mediated through the inhibition of key inflammatory pathways, including the NF-κB signaling cascade. Additionally, its ability to cross the blood-brain barrier enhances its therapeutic potential for central nervous system disorders. Recent preclinical trials have reported favorable pharmacokinetic profiles, with minimal off-target effects, further supporting its translational potential.

Despite these promising results, challenges remain in scaling up synthesis and addressing potential metabolic instability. Ongoing research aims to develop prodrug derivatives to improve bioavailability and prolong half-life. Collaborative efforts between academic and industrial researchers are expected to accelerate the compound's progression into clinical trials.

In conclusion, rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenol represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted pharmacological profile underscores the importance of continued investigation to unlock its full clinical potential. This brief underscores the need for interdisciplinary collaboration to overcome existing barriers and advance this compound toward therapeutic application.